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Compound of Interest

Compound Name: Yttrium carbide (YC2)

Cat. No.: B081715 Get Quote

Essential Safety and Handling Guide for Yttrium
Carbide (YC₂)
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Yttrium Carbide (YC₂) in a laboratory setting. Adherence to these guidelines is

essential for ensuring the safety of all personnel.

Yttrium carbide is a reactive, air-sensitive, and flammable solid. It is known to be an irritant and

reacts with water, potentially liberating flammable gases.[1][2][3][4] Proper handling is critical to

prevent injury and property damage.

Key Properties and Exposure Limits
A summary of important quantitative data for Yttrium Carbide is provided below.
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Property Value Source

Molecular Weight 112.93 g/mol [1][5][6]

Appearance
Yellow odorless pieces or

powder
[1]

Reactivity Decomposes in water [1]

Permissible Exposure Limit

(PEL)
1.0 mg/m³ (as Y) [1]

Threshold Limit Value (TLV) 1.0 mg/m³ (as Y) [1][7]

Transport Information
UN3178, Hazard Class 4.1

(Flammable Solid)
[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Yttrium Carbide to protect

against inhalation, skin/eye contact, and fire hazards.

Respiratory Protection
Due to the risk of inhaling airborne particles, robust respiratory protection is required.

Standard Operations: For handling small quantities in a well-ventilated area or fume hood, a

NIOSH-approved air-purifying respirator with N95, R95, or P95 filters is the minimum

requirement.[7] For higher concentrations, powered air-purifying respirators (PAPR) or

supplied-air respirators should be used.[7]

Firefighting/Large Spills: A full-face, self-contained breathing apparatus (SCBA) is essential.

[2][3][5]

Eye and Face Protection
Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields are the minimum

requirement.[8]
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Goggles & Face Shield: For operations with a higher risk of splashes or dust generation,

chemical splash goggles and a full-face shield must be worn over safety glasses.[9]

Skin and Body Protection
Gloves: Use chemical-resistant gloves (e.g., nitrile) for incidental contact. For extended

handling or direct contact, consider double-gloving or using heavier-duty gloves.[10] Fire-

resistant gloves (e.g., leather or Kevlar) may be worn underneath for added protection

against fire.[11]

Lab Coat: A fire-resistant lab coat (e.g., Nomex) is required.[11] Standard cotton or polyester

lab coats are not suitable due to flammability risks.

Body Protection: For larger-scale operations, chemical-resistant aprons or coveralls should

be worn.[8] Ensure clothing is long-sleeved and pants cover the ankles.

Emergency Equipment
An emergency shower and eyewash station must be immediately accessible in the work

area.[12]

A Class D dry powder fire extinguisher must be available for flammable metal fires. Do not

use water, carbon dioxide, or foam extinguishers.[2][3]

Operational Plan: Safe Handling Protocol
Handling Yttrium Carbide requires meticulous planning and execution, preferably within an inert

atmosphere glovebox. If a glovebox is unavailable, work must be conducted in a fume hood

with inert gas blanketing (e.g., using Schlenk line techniques).[11]

Step 1: Preparation and Pre-Handling Checks
Area Preparation: Designate a specific work area. Ensure the fume hood or glovebox is

clean and free of incompatible materials, especially water and oxidizers.[7][11]

Inert Atmosphere: If using a glovebox, ensure oxygen and moisture levels are within

acceptable limits. If using a fume hood, have a source of dry, inert gas (Argon or Nitrogen)

ready.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/51_1785536871_YTTRIUMMETALPOWDERCASNO7440-65-5MSDS.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://dablacksmith.com/en-de/blogs/article/safety-first-personal-protective-equipment-ppe-for-carbide-burr-bits
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.cdc.gov/niosh/npg/npgd0673.html
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Donning: Put on all required PPE as described above.

Equipment Assembly: Gather all necessary non-sparking tools, glassware (oven-dried), and

containers for waste.[2][3]

Step 2: Weighing and Transfer
Inert Transfer: Transfer the YC₂ container into the glovebox or an inert-gas-flushed bag

within the fume hood.

Weighing: Weigh the required amount of YC₂ into a pre-tared, dry container.

Container Sealing: Tightly seal the primary container of YC₂ before removing it from the inert

atmosphere.

Cleanup: Carefully clean any residual dust from the weighing area using a dry cloth or brush

under inert conditions.

Step 3: Use in Experimentation
Addition: Add the weighed YC₂ to the reaction vessel under a positive pressure of inert gas.

Reaction Monitoring: Monitor the reaction for any signs of exothermic activity or gas

evolution.

Post-Reaction: Once the reaction is complete, any unreacted YC₂ must be quenched safely

before workup.

Disposal Plan: Waste Management and
Decontamination
All Yttrium Carbide waste is considered hazardous and must be disposed of accordingly.[12]

Step 1: Quenching of Reactive Residues
Inert Dilution: Dilute the reaction mixture containing residual YC₂ with a high-boiling, non-

reactive solvent (e.g., toluene or hexanes) under an inert atmosphere.
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Slow Addition of Quenching Agent: Cool the mixture in an ice bath. Slowly and carefully add

a proton source, such as isopropanol, dropwise while stirring. Be prepared for gas evolution

(acetylene).

Final Quench: After the initial reaction subsides, slowly add ethanol, followed by a cautious

dropwise addition of water to ensure all reactive material is consumed.

Step 2: Waste Collection and Storage
Segregation: Collect all YC₂-contaminated waste (including gloves, wipes, and empty

containers) in a dedicated, clearly labeled hazardous waste container.

Container Sealing: The waste container must be sealed, leak-proof, and fire-resistant.[13]

Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials, pending pickup by environmental health and safety personnel.

Step 3: Decontamination of Equipment
Initial Rinse: Rinse all contaminated glassware and equipment with a non-reactive solvent

(e.g., toluene) to remove bulk residue. Collect this rinse as hazardous waste.

Deactivation: Carefully rinse the equipment with isopropanol, followed by ethanol and then

water, as described in the quenching procedure.

Final Cleaning: Once deactivated, equipment can be cleaned using standard laboratory

procedures.

Emergency Response Plan
Immediate and appropriate action is critical in an emergency involving Yttrium Carbide.

Skin Contact: Immediately brush off any solid material, then flush the affected area with

copious amounts of water for at least 15 minutes while removing contaminated clothing.

Seek medical attention.[2][3]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[2][3]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][3][9]

Spill: Evacuate the area. Wearing full PPE, cover the spill with a dry, non-reactive absorbent

(like sand or Class D extinguisher powder). Using non-sparking tools, carefully sweep the

material into a sealed container for hazardous waste disposal.[2][3] Do not use water.

Fire: Use a Class D dry powder fire extinguisher. DO NOT USE WATER, FOAM, OR

CARBON DIOXIDE.[2][3] Evacuate the area and call emergency services.

Workflow for Handling Yttrium Carbide
Caption: Workflow for the safe handling of Yttrium Carbide from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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